5-chloro-N-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-methoxybenzamide

• IUPAC Name: 5-chloro-N-[2-(4-ethyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]-2-methoxybenzamide
• InChI: InChI=1S/C18H18ClN5O3/c1-4-12-9-16(25)22-18(20-12)24-15(7-10(2)23-24)21-17(26)13-8-11(19)5-6-14(13)27-3/h5-9H,4H2,1-3H3,(H,21,26)(H,20,22,25)
• InChI Key: YYQUPZRYTQQWFD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)NC(=N1)N2C(=CC(=N2)C)NC(=O)C3=C(C=CC(=C3)Cl)OC
• Molecular Formula: C18H18ClN5O3
• Molecular Weight: 387.8 g/mol

Description

5-chloro-N-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-methoxybenzamide is a useful research compound. Its molecular formula is C18H18ClN5O3 and its molecular weight is 387.82. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Compounds

Research has been conducted on the synthesis of novel compounds derived from various chemical reactions involving pyrazolopyrimidinone and related scaffolds. These studies explore the chemical versatility of the core structure to generate new molecules with potential biological activities. For instance, one study focused on the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines as potential anti-inflammatory and analgesic agents, showing significant COX-2 inhibitory activity, analgesic, and anti-inflammatory effects (Abu‐Hashem et al., 2020).

Anticancer Activity

Several synthesized derivatives have been evaluated for their anticancer activities. Research involving the design, synthesis, and biological evaluation of novel compounds has shown promising anticancer activity. For example, novel pyrazole derivatives were investigated for their potential as anticancer agents, with some compounds displaying significant activity against cancer cell lines (Hafez et al., 2016).

Anti-inflammatory and Analgesic Properties

The exploration of novel compounds for their anti-inflammatory and analgesic properties has also been a significant area of interest. Compounds synthesized from the core chemical structure have been tested for their efficacy in reducing inflammation and pain, with some showing comparable activity to standard drugs (Abdulla et al., 2013).

Antimicrobial and Antifungal Activities

Research has also delved into the antimicrobial and antifungal potentials of newly synthesized derivatives. Studies have reported the synthesis and evaluation of compounds for their activity against various bacterial and fungal strains, providing insights into their therapeutic potential in treating microbial infections (Desai et al., 2013).